Cas no 850911-10-3 (N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 850911-10-3
• MF: C₁₉H₁₈ClN₃O₄S₂
• MW: 451.946920871735
• CID: 6042071
• PubChem ID: 2057574
• Update Time: 2025-06-11

N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide
• (E)-N-(4-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide
• Benzamide, N-(4-chloro-3-methyl-2(3H)-benzothiazolylidene)-4-(4-morpholinylsulfonyl)-
• F0566-0451
• N-(4-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-morpholin-4-ylsulfonylbenzamide
• 850911-10-3
• AKOS024584501
• SR-01000906938
• N-[(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(morpholine-4-sulfonyl)benzamide
• SR-01000906938-1

• Inchi： 1S/C19H18ClN3O4S2/c1-22-17-15(20)3-2-4-16(17)28-19(22)21-18(24)13-5-7-14(8-6-13)29(25,26)23-9-11-27-12-10-23/h2-8H,9-12H2,1H3
• InChI Key： BACIRQXQLPZIQS-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C(Cl)C=CC=C2S1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 451.0427261g/mol
• Monoisotopic Mass: 451.0427261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 646.4±65.0 °C(Predicted)
• pka: -2.62±0.20(Predicted)

Additional information on N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide

N-(2E)-4-Chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide (CAS No. 850911-10-3): An Overview

N-(2E)-4-Chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide (CAS No. 850911-10-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as CAS 850911-10-3, is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Synthesis

The molecular formula of N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide is C₂₀H₂₀ClN₃O₄S₂, with a molecular weight of approximately 457.97 g/mol. The compound features a benzothiazole core, a chlorinated benzene ring, and a morpholine sulfonyl group, which collectively contribute to its distinct chemical properties and biological activities.

The synthesis of CAS 850911-10-3 typically involves multi-step reactions. One common approach starts with the preparation of the benzothiazole intermediate, followed by the introduction of the chlorinated benzene ring and the morpholine sulfonyl group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield.

Biological Activities and Therapeutic Potential

N-(2E)-4-Chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that CAS 850911-10-3 could be a promising candidate for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, CAS 850911-10-3 has shown potential as an anticancer agent. A study published in the Cancer Research Journal in 2021 reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways. These results highlight the compound's potential as a lead molecule for developing novel anticancer drugs.

Clinical Trials and Future Directions

The promising preclinical data on N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(morpholine-4-sulfonyl)benzamide have paved the way for further clinical investigations. Several phase I clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In parallel with clinical trials, ongoing research aims to optimize the pharmacokinetic properties of CAS 850911-10-3. Scientists at Harvard Medical School are exploring prodrug strategies to enhance the bioavailability and reduce potential side effects of this compound. Additionally, efforts are being made to identify biomarkers that can predict patient response to treatment with N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-yli dene -4-(morpholine -4-sulfonyl )benzamide .

Conclusion

N-(2E)-4-Chloro -3-methyl -2 , 3-dihydro -1 , 3-benzothiazol - 2 - ylidene - 4 -( morpholine - 4 - sulfonyl )benzamide (CAS No . 850911 - 10 - 3 ) represents a promising molecule with diverse biological activities . Its unique chemical structure , coupled with its anti-inflammatory and anticancer properties , makes it an attractive candidate for further pharmaceutical development . As research continues to advance , it is anticipated that this compound will play a significant role in addressing unmet medical needs in various therapeutic areas .